Cas no 1824090-49-4 (2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde)

• Product Name: 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde
• CAS No: 1824090-49-4
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4740777
• Update Time: 2026-02-25

2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde

• Inchi： 1S/C10H10F2N2O/c11-6-1-2-8(9(12)3-6)10-13-4-7(5-15)14-10/h1-3,5,7,10,13-14H,4H2
• InChI Key： SOEZVGWKFGJSOV-UHFFFAOYSA-N
• SMILES： O=CC1NC(C2C(F)=CC(F)=CC=2)NC1

Additional information on 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde

Introduction to 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde (CAS No. 1824090-49-4)

2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde (CAS No. 1824090-49-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its 2,4-difluorophenyl substituent and an imidazolidinecarbaldehyde core structure, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of fluorine atoms in the aromatic ring not only influences the electronic distribution but also enhances the metabolic stability and binding affinity of the resulting derivatives.

The imidazolidinecarbaldehyde moiety serves as a versatile scaffold for further functionalization, enabling the development of novel compounds with potential therapeutic applications. Recent advancements in drug discovery have highlighted the importance of such heterocyclic aldehydes in designing molecules that interact with biological targets with high specificity. The structural features of 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde align well with the criteria for identifying lead compounds in oncology, immunology, and anti-inflammatory therapies.

In the realm of synthetic chemistry, this compound has been utilized as a key building block for constructing more complex structures. The aldehyde group at the 4-position of the imidazolidine ring is particularly reactive, allowing for condensation reactions with various nucleophiles such as amines and hydrazines. These reactions yield imidazolidine derivatives that have been explored for their pharmacological properties. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation pathways.

Recent studies have demonstrated the utility of 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde in the development of small-molecule inhibitors targeting protein-protein interactions. The fluorinated aromatic ring enhances hydrophobic interactions with binding pockets in proteins, while the aldehyde group facilitates covalent modifications that can lead to irreversible inhibition. Such mechanisms are particularly relevant in designing drugs that require prolonged binding to their targets.

The pharmaceutical industry has shown particular interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles. The electron-withdrawing nature of fluorine atoms increases lipophilicity and metabolic stability, making these compounds more suitable for oral administration and longer half-lives. 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde exemplifies this trend by combining a bioactive heterocyclic core with a fluorinated aromatic substituent that enhances its drug-like properties.

From a synthetic perspective, the preparation of 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to introduce the fluorinated phenyl group and Vilsmeier-Haack formylation to generate the aldehyde functionality at the imidazolidine ring. These synthetic strategies reflect contemporary approaches in medicinal chemistry where efficiency and scalability are paramount.

The biological activity of derivatives derived from 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde has been extensively studied in recent years. Researchers have focused on modulating key signaling pathways by designing analogs with optimized binding affinities and selectivity. For example, modifications at the imidazolidine ring have led to compounds that exhibit potent activity against kinases and other enzymes implicated in diseases such as cancer and neurodegeneration.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and identify structural features that enhance potency. By integrating experimental data with computational insights, scientists have been able to refine synthetic routes and improve yields while maintaining or enhancing biological activity.

In conclusion, 2-(2,4-Difluorophenyl)-4-imidazolidinecarbaldehyde (CAS No. 1824090-49-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis exemplifies modern organic methodologies, while its derivatives offer promising leads for drug discovery across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this will remain indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.